3,5-Di-O-p-chlorobenzoyl Floxuridine-13C,15N2

• Molecular Formula: C23H17Cl2FN2O7
• Molecular Weight: 526.3 g/mol
• InChI: InChI=1S/C23H17Cl2FN2O7/c24-14-5-1-12(2-6-14)21(30)33-11-18-17(35-22(31)13-3-7-15(25)8-4-13)9-19(34-18)28-10-16(26)20(29)27-23(28)32/h1-8,10,17-19H,9,11H2,(H,27,29,32)/t17-,18+,19+/m0/s1/i23+1,27+1,28+1
• InChIKey: OGKGUIKIBDTIHT-TULCVMMWSA-N

3,5-Di-O-p-chlorobenzoyl Floxuridine-13C,15N2: A Stable Isotope-Labeled Protected Floxuridine for Quantitative Bioanalysis

3,5-Di-O-p-chlorobenzoyl Floxuridine-13C,15N2 is a stable isotope-labeled, protected derivative of the antimetabolite Floxuridine (5-Fluorouracil 2'-deoxyriboside) . The compound incorporates a 13C atom and two 15N atoms into the pyrimidine ring of the core Floxuridine structure, which is further protected by 3,5-di-O-p-chlorobenzoyl ester groups at the ribose hydroxyls . This dual modification renders the molecule specifically suited as an internal standard for quantitative LC-MS/MS analyses, particularly in studies involving Floxuridine prodrugs or metabolic pathways where the unlabeled 3,5-di-O-p-chlorobenzoyl Floxuridine is the analyte of interest [1].

Workflow

Internal standard for LC-MS/MS bioanalysis

Analyte Scope

3,5-Di-O-p-chlorobenzoyl Floxuridine prodrugs and metabolites

Isotopic Label

13C,15N2 (stable, non-exchangeable)

• [1] Pharmaffiliates. 3,5-Di-O-p-chlorobenzoyl α-Floxuridine-13C,15N2 Product Page. View Source

Why Generic Floxuridine or Unlabeled Protected Forms Cannot Substitute for 3,5-Di-O-p-chlorobenzoyl Floxuridine-13C,15N2 in Analytical Workflows

The selection of an internal standard for quantitative LC-MS/MS is governed by the principle of co-elution and identical ionization efficiency [1]. While generic Floxuridine or its unlabeled protected forms share the same core structure, they lack the specific +3 Da mass shift conferred by the 13C and 15N2 isotopic labels . This mass difference is critical for distinguishing the internal standard from the analyte in the mass spectrometer, thereby mitigating ion suppression or enhancement effects. Deuterated analogs, a common alternative, may exhibit chromatographic retention time shifts due to isotopic effects, leading to inaccurate quantification [2]. The 13C,15N2 label in this compound avoids such shifts, ensuring precise co-elution with the target analyte for the most reliable data .

Unlabeled Protected Form

Lacks the defined mass shift required for MS differentiation; may lead to ion suppression variability and inability to separate ISTD from analyte in Q1.

Deuterated Internal Standards

May exhibit retention time shifts due to deuterium isotope effects, altering ionization conditions. Potential hydrogen-deuterium exchange in protic solvents can compromise label integrity over time.

• [1] MtoZ Biolabs. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? View Source
• [2] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source

Quantitative Differentiation of 3,5-Di-O-p-chlorobenzoyl Floxuridine-13C,15N2 Against Key Analytical Comparators

Quantitative Mass Shift for Unambiguous MS Detection

The isotopic substitution of one carbon-13 and two nitrogen-15 atoms into the Floxuridine core of this compound provides a +3 Da mass difference compared to the unlabeled 3,5-Di-O-p-chlorobenzoyl Floxuridine molecule . This specific mass shift is essential for differentiating the internal standard from the analyte in the first quadrupole (Q1) of a triple quadrupole mass spectrometer, ensuring no cross-talk between channels . This is a direct quantitative advantage over using an unlabeled structural analog as an internal standard.

Mass Shift for MS Detection

Head-to-head

+3 Da

vs. unlabeled analog

Supports unambiguous ISTD-analyte separation in triple quadrupole MS.

Data to verify; based on calculated molecular weights.

Evidence Dimension	Molecular Mass Shift for MS Detection
Target Compound Data	Molecular Weight: 526.27 g/mol
Comparator Or Baseline	3,5-Di-O-p-chlorobenzoyl Floxuridine (unlabeled): Molecular Weight 523.29 g/mol
Quantified Difference	+3 Da (due to 13C and 15N2 substitution)
Conditions	Calculated molecular weight from verified chemical formulas: C2213CH17Cl2F15N2O7 (target) vs. C23H17Cl2FN2O7 (unlabeled comparator)

Why This Matters

This mass difference is the fundamental requirement for a compound to function as an internal standard in LC-MS/MS, providing a verifiable analytical performance metric that unlabeled analogs cannot match.

Chromatographic Fidelity vs. Deuterated Internal Standards

The use of 13C and 15N labels is known to result in negligible chromatographic retention time shifts compared to the unlabeled analyte, a critical factor for accurate LC-MS/MS quantification . In contrast, deuterated (2H) internal standards can exhibit significant retention time differences (shifts of several seconds), leading to variable ionization conditions as the compounds elute at different solvent compositions [1]. This property is inferred for this compound based on its 13C,15N2 labeling pattern.

Chromatographic Fidelity

Class-level

Negligible shift

13C/15N vs. measurable deuterium shift

May reduce matrix-effect variability linked to retention drift.

Class-level inference; deuterium isotope effects vary.

Evidence Dimension	Retention Time Shift in RP-LC
Target Compound Data	Negligible shift (co-elution with unlabeled analyte)
Comparator Or Baseline	Deuterated Internal Standards (e.g., 2H-labeled): Often exhibit a measurable negative shift (e.g., 0.2-0.5 sec)
Quantified Difference	Qualitative class-level difference; 13C/15N labels provide superior co-elution to deuterated analogs.
Conditions	General principle of reverse-phase liquid chromatography (RP-LC) for isotopically labeled compounds

Why This Matters

Superior co-elution minimizes matrix effects, ensuring that the internal standard and analyte experience identical ion suppression or enhancement, which is essential for robust and validated bioanalytical methods.

• [1] Labmate Online. How to Overcome LC-MS/MS Matrix Effects to Achieve Maximum Reliability. View Source

Isotopic Stability vs. Deuterated Internal Standards in Protic Solvents

The 13C and 15N labels in this compound are chemically stable and non-exchangeable in protic solvents commonly used for sample preparation (e.g., water, methanol, biological fluids) . In contrast, deuterium atoms, particularly when located on labile positions like amide nitrogens, can undergo hydrogen-deuterium exchange back to hydrogen, leading to a loss of the isotopic label and subsequent inaccuracies in quantification [1]. This provides the 13C,15N2-labeled compound with a distinct advantage in terms of sample handling robustness and long-term storage stability.

Isotopic Stability

Class-level

Non-exchangeable

13C-15N vs. potential deuterium exchange

Stable label may support higher inter-day precision.

Labile deuterium positions risk label loss in protic solvents.

Evidence Dimension	Isotope Exchange Rate in Protic Solvents
Target Compound Data	No exchange (stable 13C-15N bonds)
Comparator Or Baseline	Deuterated Internal Standards (especially at labile positions): Measurable exchange over time
Quantified Difference	Qualitative class-level difference; 13C/15N labels are non-exchangeable, whereas deuterium can exchange.
Conditions	Standard LC-MS sample preparation workflows in aqueous/organic mixtures

Why This Matters

This stability ensures the integrity of the internal standard over the entire analytical workflow, from sample preparation to analysis, which is critical for achieving high inter- and intra-day precision in quantitative assays.

• [1] LinkedIn Discussion: AptoChem's François Deschamps on isotope standards for bioanalysis. View Source

Specific Utility in Floxuridine Prodrug Studies

This compound is specifically designed for use as an internal standard in studies of 3,5-Di-O-p-chlorobenzoyl Floxuridine prodrug metabolism [1]. In a typical workflow, the unlabeled prodrug is incubated with biological matrices (e.g., plasma, cell lysates), and the release of Floxuridine is monitored. The 13C,15N2-labeled version serves as the ideal internal standard, added prior to extraction, to correct for any losses during sample workup and to ensure accurate quantification of the parent prodrug and its metabolites by LC-MS .

Prodrug Study Utility

Reported

Designed for protected prodrug

hydrolysis and metabolism assays

Supports accurate prodrug activation measurement in cell-based models.

Source review; supplier-provided application data.

Evidence Dimension	Experimental Application Specificity
Target Compound Data	Designed for 3,5-Di-O-p-chlorobenzoyl Floxuridine prodrug metabolism assays
Comparator Or Baseline	Generic Floxuridine-13C,15N2 internal standard: Suitable for Floxuridine quantitation but not for the protected prodrug
Quantified Difference	N/A
Conditions	In vitro prodrug hydrolysis and LC-MS quantitation

Why This Matters

This compound is the only appropriate internal standard for studies where the analyte of interest is the protected 3,5-Di-O-p-chlorobenzoyl Floxuridine, ensuring that the prodrug's stability and activation can be accurately measured without interference.

• [1] Pharmaffiliates. 3,5-Di-O-p-chlorobenzoyl α,β-Floxuridine-13C,15N2 Product Page. View Source

Validated Applications for 3,5-Di-O-p-chlorobenzoyl Floxuridine-13C,15N2 in Bioanalytical and Drug Development Workflows

Accurate Quantification of Floxuridine Prodrugs and Metabolites in Biological Matrices

In bioanalytical laboratories supporting pharmacokinetic (PK) or toxicokinetic (TK) studies, 3,5-Di-O-p-chlorobenzoyl Floxuridine-13C,15N2 serves as the gold-standard internal standard for LC-MS/MS methods. By adding a fixed concentration of this compound to plasma or tissue homogenates prior to extraction, analysts can correct for analyte loss and matrix effects, achieving precise and accurate quantification of the unlabeled 3,5-Di-O-p-chlorobenzoyl Floxuridine prodrug and its downstream metabolites like Floxuridine and 5-Fluorouracil . This is a direct application of its mass shift and co-elution advantages established in Section 3.

Investigating Prodrug Activation in Tumor Cell Models

For researchers studying the tumor-selective activation of protected Floxuridine prodrugs, this compound is an indispensable tool. In vitro experiments with cancer cell lines (e.g., AsPC-1, Panc-1) can be designed where the unlabeled prodrug is incubated with cells, and its hydrolysis to Floxuridine is monitored over time [1]. The 13C,15N2-labeled internal standard is spiked into the cell lysate or media samples to enable robust quantitation of the remaining prodrug, providing definitive data on activation rates and mechanisms. This leverages the compound's unique application in prodrug metabolism studies, as highlighted in Section 3.

Ensuring Method Robustness in GLP-Compliant Bioanalysis

In regulated bioanalytical environments (GLP/GCP), method validation requires demonstration of accuracy, precision, and stability. The non-exchangeable 13C,15N2 label of this internal standard, a key differentiator against deuterated analogs as discussed in Section 3, ensures that its performance remains consistent across numerous sample batches and over extended storage periods . This stability reduces the risk of method failure and the need for frequent re-validation, making it a cost-effective choice for long-term drug development programs.

Metabolic Flux Analysis of Nucleoside Analogs

In advanced metabolomics studies, this compound can be used as a tracer for metabolic flux analysis. While its primary use is as an internal standard, the specific 13C,15N2 label can allow researchers to distinguish it from the naturally occurring 12C,14N isotopologues of Floxuridine metabolites in complex biological samples when used in a dual-labeling experimental design. This supports investigations into the fate of Floxuridine-based therapeutics, providing insights into their incorporation into DNA or RNA and their catabolism via the pyrimidine degradation pathway .

Application

Selection Property

Validation Focus

Preclinical PK/TK prodrug quantification in research matrices

Defined +3 Da mass shift for MS differentiation

Matrix effect correction and analyte recovery in LC-MS/MS

Prodrug activation assays in tumor cell models

Specificity for 3,5-Di-O-p-chlorobenzoyl Floxuridine structure

Hydrolysis rate and metabolite profiling in cancer cell lines

Method robustness in bioanalytical validation

Non-exchangeable 13C,15N2 label

Consistent performance over sample batches and storage

Metabolic flux analysis of nucleoside analogs

Dual-labeling compatibility (13C,15N)

Incorporation and catabolism tracing in metabolomics studies

• [1] Journal of chromatography. B, Analytical technologies in the biomedical and life sciences. View Source